Creation of oxygen reduction reaction active sites on titanium oxynitride without increasing the nitrogen doping level†
Physical Chemistry Chemical Physics Pub Date: 2018-04-12 DOI: 10.1039/C8CP01420E
Abstract
The oxygen reduction reaction (ORR) active sites on titanium oxynitride (TiOxNy) have been investigated using catalysts with various nitrogen doping levels, leaving some margins to determine their origin. Herein, low-temperature annealing enhanced the ORR activity of carbon-support-free TiOxNy with a constant nitrogen doping level, indicating that oxygen vacancies produced the sites.
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Journal Name：Physical Chemistry Chemical Physics
Research Products
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CAS no.: 19238-49-4
